6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• Molecular Formula: C16H10F2N4S
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C16H10F2N4S/c17-11-6-7-12(13(18)8-11)14-9-23-16-20-19-15(22(16)21-14)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: KXNZYJNCGZQSRE-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN2C(=NN=C2S1)C3=CC=CC=C3)C4=C(C=C(C=C4)F)F

Description

6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a heterocyclic compound that belongs to the class of triazolothiadiazines. These compounds are known for their diverse pharmacological activities and are of significant interest in medicinal chemistry. The fusion of triazole and thiadiazine rings in this compound provides a unique scaffold that can interact with various biological targets, making it a promising candidate for drug development .

Preparation Methods

The synthesis of 6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine typically involves the cyclization of appropriate hydrazine derivatives with thiocarbonyl compounds. One common method includes the reaction of 2,4-difluorobenzohydrazide with phenyl isothiocyanate under reflux conditions, followed by cyclization with hydrazine hydrate . The reaction conditions often require the use of solvents such as ethanol or acetonitrile and may involve catalysts like triethylamine to facilitate the cyclization process .

Chemical Reactions Analysis

6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine-substituted phenyl ring, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of other heterocyclic compounds and can be used in the development of new synthetic methodologies.

Biology: The compound exhibits significant biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Due to its pharmacological profile, it is being investigated as a potential therapeutic agent for various diseases, including cancer, bacterial infections, and inflammatory disorders.

Industry: The compound’s unique chemical structure makes it useful in the development of new materials and as a building block in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their catalytic functions . Additionally, it can interact with cellular receptors, modulating signal transduction pathways and leading to various biological effects .

Comparison with Similar Compounds

6-(2,4-difluorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine can be compared with other triazolothiadiazine derivatives, such as:

1,2,4-triazolo[5,1-b][1,3,5]thiadiazines: These compounds have a different ring fusion pattern and exhibit distinct biological activities.

1,2,4-triazolo[1,5-c][1,3,5]thiadiazines: These isomers also differ in their structural arrangement and pharmacological properties.

1,2,3-triazolo[5,1-b][1,3,4]thiadiazines: These compounds share a similar core structure but have variations in their substituents, leading to differences in their biological activities.

The uniqueness of this compound lies in its specific substitution pattern and the resulting pharmacological profile, making it a valuable compound for further research and development .